Cas no 36781-65-4 (3-Pentynoic acid)

3-Pentynoic acid structure
3-Pentynoic acid structure
Product Name:3-Pentynoic acid
CAS No:36781-65-4
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD11554153
CID:320004
PubChem ID:142106
Update Time:2025-04-19

3-Pentynoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pentynoic acid
    • pent-3-ynoic acid
    • Stellasterol
    • CH3C.equiv.CCH2COOH
    • Pent-3-insaeure
    • MDL： MFCD11554153
    • Inchi： 1S/C5H6O2/c1-2-3-4-5(6)7/h4H2,1H3,(H,6,7)
    • InChI Key： NIZKVZYBUGUDTI-UHFFFAOYSA-N
    • SMILES： OC(CC#CC)=O

Computed Properties

  • Exact Mass: 98.03680

Experimental Properties

  • PSA: 37.30000
  • LogP: 0.48440

3-Pentynoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3-Pentynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P284850-250mg
3-Pentynoic Acid
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250mg
 $207.00 2023-05-17
TRC
P284850-2.5g
3-Pentynoic Acid
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2.5g
 $1642.00 2023-05-17
Enamine
EN300-179310-0.05g
pent-3-ynoic acid
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0.05g
 $162.0 2023-09-19
Enamine
EN300-179310-0.1g
pent-3-ynoic acid
 36781-65-4 95%
0.1g
 $241.0 2023-09-19
Enamine
EN300-179310-0.25g
pent-3-ynoic acid
 36781-65-4 95%
0.25g
 $347.0 2023-09-19
Enamine
EN300-179310-0.5g
pent-3-ynoic acid
 36781-65-4 95%
0.5g
 $546.0 2023-09-19
Enamine
EN300-179310-1.0g
pent-3-ynoic acid
 36781-65-4 95%
1g
 $0.0 2023-06-07
Enamine
EN300-179310-2.5g
pent-3-ynoic acid
 36781-65-4 95%
2.5g
 $1370.0 2023-09-19
Enamine
EN300-179310-5.0g
pent-3-ynoic acid
 36781-65-4 95%
5.0g
 $2028.0 2023-02-16
Enamine
EN300-179310-10.0g
pent-3-ynoic acid
 36781-65-4 95%
10.0g
 $3007.0 2023-02-16

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